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Compound of Interest

Compound Name:
N-(3-Chlorophenyl)-N'-(2-

naphthyl)urea

CAS No.: 380861-28-9

Cat. No.: B11831813

Get Quote

Technical Profile: N-(3-Chlorophenyl)-N'-(2-
naphthyl)urea[1]
Executive Summary
N-(3-Chlorophenyl)-N'-(2-naphthyl)urea (CAS: 380861-28-9) is a lipophilic diarylurea

compound utilized primarily as a structural scaffold in the development of kinase inhibitors.

Belonging to the class of Type II kinase inhibitors, molecules with this core structure are

designed to stabilize the "DFG-out" inactive conformation of protein kinases, a mechanism

validated by approved therapeutics such as Sorafenib and Regorafenib. This guide details its

chemical identity, physicochemical properties, synthesis protocols, and handling requirements

for high-precision research applications.

Chemical Identity & Constitution[2][3][4]
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Parameter Data

Chemical Name N-(3-Chlorophenyl)-N'-(2-naphthyl)urea

Common Synonyms 1-(3-Chlorophenyl)-3-(naphthalen-2-yl)urea

CAS Number 380861-28-9

Molecular Formula C₁₇H₁₃ClN₂O

Molecular Weight 296.75 g/mol

Monoisotopic Mass 296.0716 g/mol

SMILES Clc1cccc(NC(=O)Nc2ccc3ccccc3c2)c1

InChI Key
Predicted: Generate via standard algorithm

based on structure

Physicochemical Profile
Understanding the physical behavior of this molecule is critical for assay development and

formulation. The diarylurea motif confers high lipophilicity and poor aqueous solubility,

necessitating the use of organic co-solvents.
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Property Value / Prediction Context

LogP (Predicted) 4.8 – 5.2
Highly lipophilic; requires

DMSO for stock solutions.

Topological Polar Surface Area

(TPSA)
~41.13 Å²

Suggests good membrane

permeability (Rule of 5

compliant).

H-Bond Donors / Acceptors 2 Donors / 1 Acceptor
The urea bridge acts as a dual

donor/acceptor motif.

Solubility (Water) < 0.1 mg/mL Practically insoluble.

Solubility (DMSO) > 10 mg/mL
Recommended solvent for

biological assays.

Melting Point
> 200°C (Typical for

diarylureas)

High crystallinity due to

intermolecular urea stacking.

Synthesis & Methodology
Retrosynthetic Analysis
The formation of the urea linkage is classically achieved through the nucleophilic addition of an

aromatic amine to an aromatic isocyanate. For this specific target, two pathways exist.

Pathway A: 3-Chlorophenyl isocyanate + 2-Naphthylamine

Pathway B: 2-Naphthyl isocyanate + 3-Chloroaniline

Critical Safety Note: Pathway A utilizes 2-Naphthylamine, a known human carcinogen (OSHA

regulated). Pathway B is the preferred route to minimize operator exposure to high-risk amine

precursors, provided 2-Naphthyl isocyanate is available. The protocol below describes the

general immunologically safer approach using Pathway B.

Protocol: Isocyanate-Amine Coupling (Pathway B)
Objective: Synthesis of N-(3-Chlorophenyl)-N'-(2-naphthyl)urea on a 1.0 mmol scale.
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Reagents:

2-Naphthyl isocyanate (1.0 mmol, 169 mg)

3-Chloroaniline (1.0 mmol, 127 mg)

Dichloromethane (DCM) or Tetrahydrofuran (THF) – Anhydrous (5 mL)

Hexane (for precipitation)

Step-by-Step Methodology:

Preparation: Flame-dry a 25 mL round-bottom flask and purge with Nitrogen (

) to remove atmospheric moisture (water competes with the amine, forming symmetrical
ureas).

Solvation: Dissolve 1.0 mmol of 2-Naphthyl isocyanate in 3 mL of anhydrous DCM.

Addition: Dissolve 1.0 mmol of 3-Chloroaniline in 2 mL of anhydrous DCM. Add this solution

dropwise to the isocyanate solution at Room Temperature (RT) over 5 minutes.

Reaction: Stir the mixture at RT for 4–12 hours. The reaction is typically driven to completion

by the formation of the stable urea bond.

Monitoring: Use TLC (Hexane:Ethyl Acetate 3:1). The urea product is significantly more

polar than the starting materials.

Work-up: The product often precipitates directly from DCM.

If precipitate forms: Filter the white solid and wash with cold DCM (2 x 2 mL).

If soluble: Concentrate the solvent to ~1 mL under reduced pressure, then add 10 mL of

cold Hexane to induce precipitation.

Purification: Recrystallize from hot Ethanol or an Ethanol/Water mixture if high purity (>99%)

is required for biological screening.
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Workflow Visualization
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 Proton Transfer N-(3-Chlorophenyl)-N'-(2-naphthyl)urea

(Precipitate)
 Stabilization
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Caption: Synthesis via nucleophilic addition. Anhydrous conditions prevent byproduct

formation.

Characterization Standards
To validate the synthesis, the following spectral signatures must be confirmed.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
The urea protons are the diagnostic handle.

δ 8.8 – 9.2 ppm (2H, s): Two distinct singlets (or one broad singlet depending on

concentration) corresponding to the -NH-CO-NH- protons. These are exchangeable with

D₂O.

δ 8.1 – 7.0 ppm (11H, m): Aromatic region.

Naphthyl: Look for the characteristic pattern of 7 protons, including the singlet-like signal

for the C1 proton of the naphthyl ring.

3-Chlorophenyl: Look for the distinct multiplet pattern of a meta-substituted benzene

(isolated proton at C2 is often a doublet or singlet at higher shift).

Mass Spectrometry (ESI-MS)
Positive Mode (M+H): Expect peaks at m/z 297.1 and 299.1.
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Isotope Pattern: The presence of Chlorine-35 and Chlorine-37 will create a characteristic

3:1 intensity ratio between the 297 and 299 peaks.

Fragmentation: Loss of the isocyanate moiety (m/z ~169 or ~153) is common in collision-

induced dissociation (CID).

Biological Context & Mechanism
The Diarylurea Scaffold in Drug Discovery
This molecule represents a simplified "fragment" of clinically successful kinase inhibitors. Its

utility lies in its ability to mimic the hydrogen bonding patterns required to bind the ATP-binding

site of kinases, specifically in the "DFG-out" (inactive) conformation.

Pharmacophore: The urea linker functions as a "molecular glue," forming bidentate hydrogen

bonds with the conserved Glutamate (Glu) residue in the kinase

C-helix and the Aspartate (Asp) of the DFG motif.

Hydrophobic Wings:

The 2-Naphthyl group occupies the hydrophobic allosteric pocket created by the DFG-out

shift.

The 3-Chlorophenyl group typically orients towards the solvent front or the hinge region,

providing van der Waals contacts.

Pharmacophore Logic
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Caption: Structural logic of diarylurea binding in Type II kinase inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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